1-Bromo-3,5,7-trimethyladamantane

Description

1-Bromo-3,5,7-trimethyladamantane is a chemical compound with the molecular formula $C_{13}H_{21}Br$ and a molecular weight of 257.21 g/mol . It is also known by several synonyms, including NSC 251758, Memantine Impurity 3, and 1-Bromo-3,5,7-trimethyltricyclo[3.3.1.1~3,7~]decane . The compound has a density of 1.333 g/cm3 and a boiling point of 254.2ºC at 760 mmHg . Its melting point is 101ºC and its flash point is 118.9ºC . 1-Bromo-3,5,7-trimethyladamantane is used as a reagent in the synthesis of Memantine derivatives, with Memantine being used as an antiparkinsonian drug .

This compound is known to be irritating to the eyes, respiratory system, and skin . When handling 1-Bromo-3,5,7-trimethyladamantane, it is important to avoid incompatible materials such as oxidizing agents . Hazardous decomposition products may include carbon monoxide, carbon dioxide, hydrogen bromide, acrid smoke, and bromine .

Another adamantane derivative, 1-bromo-3,5-dimethyladamantane, can be synthesized by reacting bromine with 1,3-dimethyladamantane . In a similar vein, 1-methyl-3-propyladamantane, 1,2-diisobutyladamantane, and 1-ethyl-2-methyl-5-amyladamantane are examples of starting alkyladamantanes that can be reacted with bromine .

• CAS No.: 53398-55-3
• Product Name: 1-Bromo-3,5,7-trimethyladamantane
• Molecular Formula: C13H21Br
• Molecular Weight: 257.21 g/mol
• IUPAC Name: 1-bromo-3,5,7-trimethyladamantane
• Standard InChI: InChI=1S/C13H21Br/c1-10-4-11(2)6-12(3,5-10)9-13(14,7-10)8-11/h4-9H2,1-3H3
• Standard InChIKey: DUNJTZWVWZSEKK-UHFFFAOYSA-N
• SMILES: CC12CC3(CC(C1)(CC(C2)(C3)Br)C)C
• Canonical SMILES: CC12CC3(CC(C1)(CC(C2)(C3)Br)C)C
• Appearance: Solid Powder
• Purity: > 95%
• Synonyms: 1-Bromo-3,5,7-trimethyl-tricyclo[3.3.1.13,7]decane
• PubChem Compound: 429253
• Last Modified: Aug 15 2023